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Compound of Interest

Compound Name: Trimethylammonium acetate

Cat. No.: B6596051

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals. The
information herein is compiled from various sources and should be used in conjunction with a
formal risk assessment and adherence to all applicable safety regulations. For
trimethylammonium acetate, comprehensive safety and toxicity data are not fully available.
Therefore, precautions for handling related quaternary ammonium compounds should be
considered.

Chemical Identification and Physical Properties

Trimethylammonium acetate is an organic salt. Due to a lack of extensive published data,
some physical and chemical properties are estimated or derived from data on closely related

compounds.

Table 1: Physical and Chemical Properties of Trimethylammonium Acetate
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Property Data Source(s)

Chemical Name Trimethylammonium acetate [1112]

trimethylazanium acetate,
Synonyms _ _ [2][3]
trimethylamine acetate

CAS Number 6850-27-7 [11[3114]
Molecular Formula C5H13NO2 [11121[3]
Molecular Weight 119.16 g/mol [11[3]114]

Data not available; likely a
white to off-white crystalline

Appearance ) o Inferred
solid or powder, similar to other

gquaternary ammonium salts.

Data not available; expected to
Solubility be soluble in water and polar Inferred

organic solvents.

o Likely hygroscopic, readily
Hygroscopicity ) ) [5]
absorbs moisture from the air.

Melting Point Data not available. [6]
Boiling Point Data not available. [6]
Flash Point Data not available. [6]

Hazard Identification and Classification

Comprehensive hazard data for trimethylammonium acetate is limited. According to the
European Chemicals Agency (ECHA) registration data, this chemical does not meet the criteria
for GHS hazard classification in the reports provided.[3] However, given the nature of
quaternary ammonium compounds, caution is advised.

Note: The following hazard information is based on general data for quaternary ammonium
compounds and may not be specific to trimethylammonium acetate.

o Potential Health Effects:
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[e]

o

[¢]

[¢]

[e]

Eye: May cause eye irritation.[7]

Skin: May cause skin irritation.[7]

Ingestion: May cause irritation of the digestive tract.[7]
Inhalation: May cause respiratory tract irritation.[7]

Chronic Effects: No information was found.[7]

Exposure Controls and Personal Protection

As specific occupational exposure limits for trimethylammonium acetate have not been

established, a conservative approach to handling is recommended.

Table 2: Exposure Controls and Personal Protective Equipment (PPE)

Control Parameter

Recommendation

Source(s)

Engineering Controls

Use in a well-ventilated area.
Local exhaust ventilation is

generally required.

[8]

Eye/Face Protection

Wear safety glasses with side-

shields or chemical goggles.

[1]9]

Skin Protection

Wear appropriate chemical-
resistant gloves. Inspect

gloves before use.

[1]9]

Respiratory Protection

If ventilation is inadequate, use
a NIOSH-approved respirator.

[1]

General Hygiene

Wash hands thoroughly after
handling. Do not eat, drink, or

smoke in work areas.

[8110]

Handling and Storage

Proper handling and storage procedures are crucial to minimize risk.
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Table 3: Handling and Storage Recommendations

Aspect Guideline

Source(s)

Avoid contact with skin and
Handling eyes. Avoid inhalation of dust

or vapors.

[7]

Store in a tightly closed
Storage container in a cool, dry, well-
ventilated area.

[7]

Incompatible Materials Strong oxidizing agents.

[5]

First-Aid Measures

In case of exposure, follow these first-aid procedures.

Table 4: First-Aid Measures
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Exposure Route First-Aid Procedure Source(s)

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [7]
upper and lower eyelids. Get

medical attention.

Flush skin with plenty of water
for at least 15 minutes while
_ removing contaminated
Skin Contact ) [7]
clothing and shoes. Get
medical attention if irritation

develops.

Do NOT induce vomiting. If the
person is conscious and alert,
rinse mouth and drink 2-4

Ingestion cupfuls of milk or water. Never [7]
give anything by mouth to an
unconscious person. Get

medical aid immediately.

Remove from exposure to
fresh air immediately. If not
) breathing, give artificial
Inhalation o o [7]
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

Accidental Release Measures

In the event of a spill or release, follow these procedures.

Table 5: Accidental Release Measures
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Action

Procedure

Source(s)

Personal Precautions

Ensure adequate ventilation.
Wear appropriate personal

protective equipment.

[7]

Environmental Precautions

Prevent further leakage or
spillage if safe to do so. Do not

let the product enter drains.

General Practice

Cleanup Methods

Absorb the spill with inert
material (e.g., vermiculite,
sand, or earth) and place itin a

suitable container for disposal.

[7]

Stability and Reactivity

Understanding the chemical stability and reactivity is essential for safe handling.

Table 6: Stability and Reactivity Profile

Parameter Description Source(s)
Reactivity No specific data is available. [4]

] - Stable under recommended
Chemical Stability N [4]

storage conditions.

Possibility of Hazardous - ) )

) No specific data is available. [4]
Reactions
Conditions to Avoid Exposure to moist air or water. [5]
Incompatible Materials Strong oxidizing agents. [5]

Hazardous Decomposition

Products

No specific data is available.

[4]

Experimental Protocols and Workflows
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The following diagrams illustrate general safety and handling workflows applicable to
trimethylammonium acetate.

General Handling Workflow for Trimethylammonium Acetate

Preparation

Conduct Risk Assessment

Review Safety Data Sheet

Prepare Engineering Controls (e.g., Fume Hood)

Select and Inspect Personal Protective Equipment (PPE)

Proceed to Handling

Weigh/Measure in a Ventilated Area

Handle with Care to Avoid Contact and Dust Generation

Keep Containers Tightly Closed When Not in Use

Proceed to Cleanup

Post-Handling

Clean Work Area

A

Dispose of Waste According to Regulations

A

Remove and Decontaminate/Dispose of PPE

Y
Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: General laboratory workflow for handling trimethylammonium acetate.

Hierarchy of Controls for Chemical Safety

Elimination Substitution Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
(Physically remove the hazard) (Replace the hazard) (Isolate people from the hazard) (Change the way people work) (Protect the worker with PPE)

Most Effective Least Effective

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Trimethylammonium Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6596051#safety-and-handling-precautions-for-
trimethylammonium-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/product/b6596051#safety-and-handling-precautions-for-trimethylammonium-acetate
https://www.benchchem.com/product/b6596051#safety-and-handling-precautions-for-trimethylammonium-acetate
https://www.benchchem.com/product/b6596051#safety-and-handling-precautions-for-trimethylammonium-acetate
https://www.benchchem.com/product/b6596051#safety-and-handling-precautions-for-trimethylammonium-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6596051?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

